Cas no 1203408-66-5 (1-6-(4-chlorophenyl)pyridazin-3-yl-N-cycloheptylpiperidine-4-carboxamide)

• Product Name: 1-6-(4-chlorophenyl)pyridazin-3-yl-N-cycloheptylpiperidine-4-carboxamide
• CAS No: 1203408-66-5
• MF: C₂₃H₂₉ClN₄O
• MW: 412.955564260483
• CID: 6171225
• PubChem ID: 30361953
• Update Time: 2025-06-21

1-6-(4-chlorophenyl)pyridazin-3-yl-N-cycloheptylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(4-chlorophenyl)pyridazin-3-yl-N-cycloheptylpiperidine-4-carboxamide
• 1-[6-(4-chlorophenyl)pyridazin-3-yl]-N-cycloheptylpiperidine-4-carboxamide
• 1-(6-(4-chlorophenyl)pyridazin-3-yl)-N-cycloheptylpiperidine-4-carboxamide
• 1203408-66-5
• VU0646324-1
• AKOS024512309
• F5528-0436

• Inchi： 1S/C23H29ClN4O/c24-19-9-7-17(8-10-19)21-11-12-22(27-26-21)28-15-13-18(14-16-28)23(29)25-20-5-3-1-2-4-6-20/h7-12,18,20H,1-6,13-16H2,(H,25,29)
• InChI Key： MMLBLGONUHIJMC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=C(N=N1)N1CCC(C(NC2CCCCCC2)=O)CC1

Computed Properties

• Exact Mass: 412.2029893g/mol
• Monoisotopic Mass: 412.2029893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 58.1Ų

Additional information on 1-6-(4-chlorophenyl)pyridazin-3-yl-N-cycloheptylpiperidine-4-carboxamide

Introduction to 1-6-(4-chlorophenyl)pyridazin-3-yl-N-cycloheptylpiperidine-4-carboxamide (CAS No. 1203408-66-5)

1-6-(4-chlorophenyl)pyridazin-3-yl-N-cycloheptylpiperidine-4-carboxamide (CAS No. 1203408-66-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research, particularly in the areas of pharmacology and drug discovery.

The molecular structure of 1-6-(4-chlorophenyl)pyridazin-3-yl-N-cycloheptylpiperidine-4-carboxamide consists of a pyridazine core substituted with a 4-chlorophenyl group and a cycloheptyl piperidine moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various therapeutic interventions.

Recent studies have highlighted the potential of 1-6-(4-chlorophenyl)pyridazin-3-yl-N-cycloheptylpiperidine-4-carboxamide in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those derived from solid tumors. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival.

In addition to its anticancer properties, 1-6-(4-chlorophenyl)pyridazin-3-yl-N-cycloheptylpiperidine-4-carboxamide has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that the compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 1-6-(4-chlorophenyl)pyridazin-3-yl-N-cycloheptylpiperidine-4-carboxamide has been extensively studied to ensure its suitability for clinical development. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has a reasonable half-life, which supports its use as an oral medication.

Toxicity studies have also been conducted to assess the safety profile of 1-6-(4-chlorophenyl)pyridazin-3-yl-N-cycloheptylpiperidine-4-carboxamide. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential applications of 1-6-(4-chlorophenyl)pyridazin-3-yl-N-cycloheptylpiperidine-4-carboxamide extend beyond cancer and inflammatory diseases. Ongoing research is exploring its effects on other conditions such as neurodegenerative disorders and metabolic diseases. Preliminary findings suggest that the compound may have neuroprotective properties and could be beneficial in treating conditions like Alzheimer's disease and Parkinson's disease.

In conclusion, 1-6-(4-chlorophenyl)pyridazin-3-yl-N-cycloheptylpiperidine-4-carboxamide (CAS No. 1203408-66-5) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and clinical research. Continued investigation into its mechanisms of action and safety profile will be crucial in realizing its full potential as a therapeutic agent.